Cas no 215790-29-7 (tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate)

• Product Name: tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate
• CAS No: 215790-29-7
• MF: C₁₃H₂₃NO₃
• MW: 241.32700
• MDL: MFCD03844592
• CID: 253479
• PubChem ID: 24720884
• Update Time: 2025-09-18

tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[trans-4-(2-oxoethyl)cyclohexyl]-, 1,1-dimethylethyl ester
• Tert-Butyl Trans-4-(2-Oxoethyl)Cyclohexylcarbamate
• N-[trans-4-(2-Oxoethyl)cyclohexyl]carbamic Acid 1,1-Dimethylethyl Ester
• Stilbamidin
• Stilbamidine
• trans-Stilben-4,4'-dicarbamidin
• trans-stilbene-4,4'-dicarboxamidine
• 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetaldehyde
• [trans-4-(2-Oxoethyl)cyclohexyl]carbamic acid tert-butyl ester
• tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate
• AKOS027327286
• [trans-4-(2-oxo-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
• SCHEMBL12536055
• tert-Butyl (4-(2-oxoethyl)cyclohexyl)carbamate
• trans-Stilben-4,4'-dicarbamidin; Stilbamidine; trans-stilbene-4,4'-dicarboxamidine; Stilbamidin
• 215790-29-7
• OPGBSEXLSWYFOR-UHFFFAOYSA-N
• SB17931
• 1,1-dimethylethyl [trans-4-(2-oxoethyl)cyclohexyl]carbamate
• CS-0056805
• DB-096727
• XIB41737
• EN300-1878946
• Cariprazine (hydrochloride);rgh 188 hydrochloride;rgh188 hydrochloride;rgh-188 hydrochloride;cariprazine(rgh 188)
• OPGBSEXLSWYFOR-XYPYZODXSA-N
• SY343987
• Trans-[4-(2-Oxo-ethyl)-cyclohexyl]-carbamic acid tert-butylester
• [4-(2-oxo-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
• 2-[trans-4-(Boc-amino)cyclohexyl]acetaldehyde
• trans-tert-butyl-4-(2-oxoethyl)-cyclohexylcarbamate
• tert-butyl (1r,4r)-4-(2-oxoethyl)cyclohexylcarbamate
• SCHEMBL11921121
• DB-141621
• TERT-BUTYL N-[(1R,4R)-4-(2-OXOETHYL)CYCLOHEXYL]CARBAMATE
• Trans-[4-(2-Oxo-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-Butyl cis-4-(2-oxoethyl)cyclohexylcarbamate
• AS-43520
• MFCD03844591
• 847417-37-2
• MFCD03844592
• starbld0049312
• AS-43517
• Carbamic acid,[4-(2-oxoethyl)cyclohexyl]-,1,1-dimethylethyl ester(9ci)
• trans-4-(2-oxoethyl)cyclohexyl-carbamic acid tert-butyl ester
• 886850-97-1
• cis-4-(Boc-amino)-(2-oxoethyl)cyclohexane
• tert-Butyl [cis-4-(2-oxoethyl)cyclohexyl]carbamate
• trans-1-(Boc-amino)-4-(2-oxoethyl)cyclohexane
• 2-[cis-4-(Boc-amino)cyclohexyl]acetaldehyde
• tert-Butyl (trans-4-(2-oxoethyl)cyclohexyl)carbamate
• SCHEMBL224930
• cis-tert-Butyl (4-(2-oxoethyl)cyclohexyl)carbamate
• AKOS025403870
• trans-4-(Boc-amino)cyclohexaneacetaldehyde
• trans-tert-butyl (4-(2-oxoethyl)cyclohexyl)carbamate
• SY301980
• SCHEMBL224929
• cis-4-(tert-Butoxycarbonylamino)cyclohexylacetaldehyde
• trans-4-(tert-Butoxycarbonylamino)cyclohexylacetaldehyde
• AKOS015904322
• tert-butyl N-[4-(2-oxoethyl)cyclohexyl]carbamate
• Tert-butyl [4-(2-oxoethyl)cyclohexyl]carbamate

• MDL： MFCD03844592
• Inchi： InChI=1S/C13H23NO3/c1-13(2,3)17-12(16)14-11-6-4-10(5-7-11)8-9-15/h9-11H,4-8H2,1-3H3,(H,14,16)/t10-,11-
• InChI Key： OPGBSEXLSWYFOR-XYPYZODXSA-N
• SMILES： CC(C)(OC(N[C@H]1CC[C@H](CC=O)CC1)=O)C

Computed Properties

• Exact Mass: 241.16800
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 55.40000
• LogP: 3.04980

tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD153088)

Additional information on tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate

Professional Introduction to Compound with CAS No. 215790-29-7 and Product Name: tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate

The compound with the CAS number 215790-29-7 and the product name tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and biomedicine. The molecular structure of this compound, featuring a tert-butyl group and a trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate moiety, contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further research and exploration.

In the realm of pharmaceutical chemistry, the synthesis and characterization of novel compounds are pivotal for the development of new therapeutic agents. The tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate molecule exemplifies the importance of structural diversity in drug design. The presence of the tert-butyl group enhances the compound's stability and lipophilicity, which are critical factors in drug bioavailability and membrane permeability. Meanwhile, the trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate moiety introduces a flexible side chain that can interact with biological targets in a variety of ways, potentially enabling multiple modes of action.

Recent studies have highlighted the compound's potential in modulating biological pathways relevant to inflammation, pain management, and neuroprotection. The tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate structure has been shown to exhibit inhibitory effects on certain enzymes and receptors, suggesting its utility as an intermediate in the synthesis of novel pharmacological agents. For instance, preliminary research indicates that derivatives of this compound may interfere with inflammatory cascades by inhibiting key enzymes such as COX-2 or by modulating cytokine production.

The synthesis of tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the carbamate bond through nucleophilic substitution or condensation reactions, followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques, such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the synthetic pathway and improve overall efficiency.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate and biological targets. These studies have provided insights into binding affinities, enzyme kinetics, and potential side effects, which are crucial for rational drug design. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound will behave within biological systems, thereby accelerating the drug discovery process.

The pharmacokinetic properties of tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate are also of great interest. Studies have demonstrated that this compound exhibits favorable solubility profiles and metabolic stability, which are essential for its clinical efficacy. Additionally, its bioavailability appears to be enhanced due to the presence of the lipophilic tert-butyl group, which facilitates passive diffusion across cell membranes. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In conclusion, the compound with CAS No. 215790-29-7 and its product name tert-butyl trans-N-[4-(2-oxoethyl)cyclohexyl]carbamate represent a promising area of research in chemical pharmaceuticals. Its unique structural features offer potential advantages in drug design and development, particularly in modulating inflammatory pathways and enhancing bioavailability. Continued investigation into this compound is warranted to fully elucidate its therapeutic potential and optimize its synthetic pathways for industrial applications.